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Compound of Interest

Compound Name: Methyl 3-chloro-2-oxobutanoate

Cat. No.: B1499570

Get Quote

Document Control:

Subject: Chemical Waste Management & Safety

Target Compound: Methyl 3-chloro-2-oxobutanoate (CAS: 267883-53-4)[1][2]

Hazard Class: Alkylating Agent / Lachrymator / Corrosive[3]

Executive Summary & Chemical Profile
Do not treat this chemical as a standard organic solvent. Methyl 3-chloro-2-oxobutanoate is a

bifunctional electrophile containing both an

-keto ester and a secondary alkyl chloride.[3] In a biological context, this structure acts as a
potent alkylating agent, capable of modifying DNA and proteins.[3] For disposal purposes, it
must be classified as a High-Hazard Halogenated Organic.[3]

Critical Identification
Many researchers confuse this compound with its isomer, Methyl 2-chloro-3-oxobutanoate

(Chloroacetoacetate).[3] While their disposal streams are similar, accurate labeling is vital for
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regulatory compliance.[3]

Property Data

Chemical Name Methyl 3-chloro-2-oxobutanoate

CAS Number 267883-53-4

Structure

Molecular Weight 150.56 g/mol

Physical State Liquid (typically colorless to pale yellow)

Primary Hazards
Skin Corrosion (Cat 1B), Serious Eye Damage,

Lachrymator

Reactivity
Electrophilic; reactive toward nucleophiles

(bases, amines, thiols)

Hazard Mechanism (The "Why")
To ensure safety, one must understand the causality of the hazard:

Alkylating Potential: The chlorine atom at the C3 position is activated by the adjacent

carbonyl group. This makes the C3 carbon highly susceptible to nucleophilic attack. If this

contacts skin or lungs, it alkylates cellular machinery, causing immediate and irreversible

damage.

Hydrolytic Instability: Upon contact with moisture, the ester and halide moieties can

hydrolyze, releasing Hydrochloric Acid (HCl) and Methanol.[3] This generates pressure in

sealed waste containers and lowers the pH of the waste stream, potentially mobilizing other

heavy metals if present in the same container.[3]

Base Incompatibility:NEVER pour this chemical into a basic waste stream (e.g., aqueous

NaOH or ammonia). The combination of an

-halo ketone with a base can trigger the Favorskii rearrangement or rapid polymerization,
leading to a thermal runaway (explosion) in the waste container.
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Primary Disposal Workflow (Routine Waste)
This protocol is designed for the removal of expired reagents or reaction byproducts.

Incineration is the only acceptable final disposal method.[3]

Step 1: Segregation
Stream: Halogenated Organic Waste.

Container: High-density polyethylene (HDPE) or glass amber jug.

Incompatibles: Do not mix with strong bases, oxidizers (peroxides), or alkali metals.

Step 2: Packaging & Labeling
Dilution (Recommended): If the reagent is pure (>95%), dilute it with a compatible non-

halogenated solvent (e.g., Ethyl Acetate or Dichloromethane) to <10% concentration before

adding to the bulk waste container. This acts as a heat sink in case of accidental reactivity.

Labeling:

Constituents: Write "Methyl 3-chloro-2-oxobutanoate" fully. Do not use abbreviations.

Hazard Checks: Mark "Toxic," "Corrosive," and "Halogenated."

RCRA Classification (US): While not explicitly P- or U-listed, treat as D003 (Reactive) if

concentrated, and always as part of a Halogenated Solvent stream.[3]

Step 3: Storage Prior to Pickup
Store in a cool, well-ventilated satellite accumulation area (SAA).

Ensure the cap is vented if there is any risk of moisture ingress (to prevent HCl pressure

buildup).

Emergency Spill Response (The "Unhappy Path")
Scenario: You have dropped a 100mL bottle in the fume hood. Immediate Action: Evacuate the

immediate area. The lachrymatory effects will be instant.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ShowSupplierProductsDetail_1492905_500.aspx
https://www.benchchem.com/product/b1499570/docs?utm_src=pdf-body#standard-operating-procedure-disposal-of-methyl-3-chloro-2-oxobutanoate
https://www.chemicalbook.com/ShowSupplierProductsDetail_1492905_500.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleanup Protocol
PPE: Double nitrile gloves, lab coat, goggles, and a Full-Face Respirator with Organic

Vapor/Acid Gas (OV/AG) cartridges.[3]

Containment: Surround the spill with an inert absorbent (Vermiculite or Diatomaceous Earth).

Do not use paper towels (they increase surface area for evaporation).

Neutralization (On Absorbent):

Once absorbed, transfer the solid material to a wide-mouth waste jar.[3]

Expert Note: Do not attempt to neutralize the neat liquid on the benchtop with base; the

heat generation will vaporize the lachrymator.

Surface Decontamination:

After bulk removal, wipe the surface with a dilute solution of Sodium Carbonate (Soda

Ash) or a 5% Sodium Bicarbonate solution.[3] This neutralizes any microscopic acid

residues.

Follow with a soap and water wash.

Visual Decision Logic
The following diagram outlines the decision-making process for handling this compound,

ensuring no critical safety checks are missed.
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Start: Methyl 3-chloro-2-oxobutanoate
Waste Identified

Assess State of Material

Is it a Spill?

Is it Pure/Concentrated (>10%)?

No (Routine Disposal) 1. Evacuate Area (Lachrymator)
2. Don Full PPE (OV/AG Mask)

Yes

Dilute with Ethyl Acetate
or CH2Cl2

Yes

Segregate: Halogenated Waste Stream
(NO BASES / NO OXIDIZERS)

No (Already Dilute)

Absorb with Vermiculite
(NO Paper Towels)

Wipe Surface with
Dilute Na2CO3

Label: Toxic, Corrosive, Halogenated
List Full Chemical Name

Hand off to EHS/Waste Contractor
for Incineration

Click to download full resolution via product page
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Figure 1: Decision tree for the safe handling and disposal of Methyl 3-chloro-2-oxobutanoate,

distinguishing between routine waste management and emergency spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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